Cas no 205046-59-9 (5-Nitroquinoline-8-carbonitrile)

• Product Name: 5-Nitroquinoline-8-carbonitrile
• CAS No: 205046-59-9
• MF: C₁₀H₅N₃O₂
• MW: 199.165601491928
• MDL: MFCD27947097
• CID: 1398213
• Update Time: 2025-05-17

5-Nitroquinoline-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarbonitrile, 5-nitro-
• 5-Nitroquinoline-8-carbonitrile
• AK175414
• 8-Cyano-5-nitroquinoline
• 5-Nitro-quinoline-8-carbonitrile
• UBENFVCBHLLYSK-UHFFFAOYSA-N
• TZ000981
• AX8307056

• MDL： MFCD27947097
• Inchi： 1S/C10H5N3O2/c11-6-7-3-4-9(13(14)15)8-2-1-5-12-10(7)8/h1-5H
• InChI Key： UBENFVCBHLLYSK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C#N)C2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 199.03825
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Experimental Properties

• Boiling Point: 422.8±35.0°C at 760 mmHg
• PSA: 79.82

5-Nitroquinoline-8-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 5-Nitroquinoline-8-carbonitrile

5-Nitroquinoline-8-carbonitrile (CAS No: 205046-59-9)

5-Nitroquinoline-8-carbonitrile, also known by its CAS number 205046-59-9, is a heterocyclic aromatic compound with significant potential in various fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and its ability to participate in a wide range of chemical reactions, making it a valuable building block in the synthesis of complex molecules.

The molecular structure of 5-Nitroquinoline-8-carbonitrile consists of a quinoline ring system with a nitro group at the 5-position and a cyano group at the 8-position. The quinoline moiety itself is a fused bicyclic structure comprising a benzene ring and a pyridine ring, which contributes to the compound's aromatic stability and electronic properties. The presence of the nitro group introduces electron-withdrawing effects, while the cyano group further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the role of 5-Nitroquinoline-8-carbonitrile in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its potential as a precursor for the synthesis of light-emitting materials, where its electronic properties play a crucial role in determining the efficiency and stability of such materials. Additionally, this compound has been investigated for its application in catalysis, where its ability to act as a ligand or catalyst in various organic transformations has been demonstrated.

In terms of synthesis, 5-Nitroquinoline-8-carbonitrile can be prepared through several routes, including direct nitration of quinoline derivatives followed by cyanation at specific positions. The choice of synthetic pathway depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The pharmacological properties of 5-Nitroquinoline-8-carbonitrile have also been explored, particularly in relation to its potential as an anti-inflammatory or anticancer agent. Studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting that it may serve as a lead compound for further drug development. However, further research is required to fully understand its mechanism of action and toxicity profile.

In conclusion, 5-Nitroquinoline-8-carbonitrile (CAS No: 205046-59-9) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as an important molecule for future research and industrial applications.